Cas no 50917-86-7 (Acetic acid, amino(diethoxyphosphinyl)-, (4-methoxyphenyl)methyl ester)

• Product Name: Acetic acid, amino(diethoxyphosphinyl)-, (4-methoxyphenyl)methyl ester
• CAS No: 50917-86-7
• MF: C₁₄H₂₂NO₆P
• MW: 331.301345348358
• CID: 363748
• PubChem ID: 53833759
• Update Time: 2025-04-19

Acetic acid, amino(diethoxyphosphinyl)-, (4-methoxyphenyl)methyl ester Chemical and Physical Properties

Names and Identifiers

• Acetic acid, amino(diethoxyphosphinyl)-, (4-methoxyphenyl)methyl ester
• (4-methoxyphenyl)methyl 2-amino-2-diethoxyphosphorylacetate
• (4-Methoxyphenyl)methyl amino(diethoxyphosphoryl)acetate
• GEGJXVZGTAUMCO-UHFFFAOYSA-N
• DTXSID00706999
• p-Methoxybenzyl alpha-amino-diethylphosphonoacetate
• 50917-86-7
• SCHEMBL10458255

• Inchi： 1S/C14H22NO6P/c1-4-20-22(17,21-5-2)13(15)14(16)19-10-11-6-8-12(18-3)9-7-11/h6-9,13H,4-5,10,15H2,1-3H3
• InChI Key： GEGJXVZGTAUMCO-UHFFFAOYSA-N
• SMILES： P(C(C(=O)OCC1C=CC(=CC=1)OC)N)(=O)(OCC)OCC

Computed Properties

• Exact Mass: 331.11856
• Monoisotopic Mass: 331.118
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 10
• Complexity: 374
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 97.1Ų

Experimental Properties

• PSA: 97.08
• LogP: 2.98960